Cas no 32418-25-0 (ethyl 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetate)

Ethyl 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetate is a sulfur-containing heterocyclic compound featuring a 1,3,4-thiadiazole core functionalized with an acetamido group and a thioether-linked ester moiety. This structure imparts reactivity suitable for applications in medicinal chemistry and agrochemical synthesis, particularly as a versatile intermediate for further derivatization. The thiadiazole ring system contributes to its potential bioactivity, while the ethyl ester group enhances solubility and facilitates coupling reactions. Its well-defined molecular architecture allows for precise modifications, making it valuable in the development of pharmacologically active compounds or specialized materials. The compound's stability under standard conditions ensures reliable handling in synthetic workflows.

ethyl 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetate structure

32418-25-0 structure

Product Name:ethyl 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

CAS No:32418-25-0

MF:C₈H₁₁N₃O₃S₂

MW:261.32123875618

CID:916922

PubChem ID:351913

Update Time:2025-05-27

ethyl 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetate
- (5-acetylamino-[1,3,4]thiadiazol-2-ylsulfanyl)-acetic acid ethyl ester
- AC1L6ZBW
- F0417-2020
- HMS1416P20
- IFLab1_001758
- NSC523974
- Oprea1_351134
- SR-01000006064-1
- 32418-25-0
- ethyl 2-((5-acetamido-1,3,4-thiadiazol-2-yl)thio)acetate
- AKOS024577454
- DTXSID50326106
- SR-01000006064
- DS-000682
- NSC-523974
- Inchi： 1S/C8H11N3O3S2/c1-3-14-6(13)4-15-8-11-10-7(16-8)9-5(2)12/h3-4H2,1-2H3,(H,9,10,12)
- InChI Key： OGXCXIOVDATTPV-UHFFFAOYSA-N
- SMILES： S(C1=NN=C(NC(C)=O)S1)CC(=O)OCC

Computed Properties

Exact Mass: 261.02433
Monoisotopic Mass: 261.02418357g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 135Å²

Experimental Properties

PSA: 81.18

ethyl 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0417-2020-2μmol	ethyl 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetate	32418-25-0	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0417-2020-5μmol	ethyl 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetate	32418-25-0	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0417-2020-10μmol	ethyl 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetate	32418-25-0	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0417-2020-20μmol	ethyl 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetate	32418-25-0	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0417-2020-1mg	ethyl 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetate	32418-25-0	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0417-2020-2mg	ethyl 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetate	32418-25-0	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0417-2020-3mg	ethyl 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetate	32418-25-0	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0417-2020-4mg	ethyl 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetate	32418-25-0	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0417-2020-5mg	ethyl 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetate	32418-25-0	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0417-2020-10mg	ethyl 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetate	32418-25-0	90%+	10mg	$79.0	2023-05-17